Cas no 229975-97-7 (Atazanavir sulfate)

• Product Name: Atazanavir sulfate
• CAS No: 229975-97-7
• MF: C₃₈H₅₄N₆O₁₁S
• MW: 802.933969020844
• MDL: MFCD08067748
• CID: 67108
• PubChem ID: 158550
• Update Time: 2025-10-25

Atazanavir sulfate Chemical and Physical Properties

Names and Identifiers

• Atazanavir Sulfate
• Atazanavir Sulphate
• Methyl N-[(2S)-1-[[(2S,3S)-3-hydroxy-4-[[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-[(4-pyridin-2-ylphenyl)methyl]amino]-1-phenylbutan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]carbamate sulfate
• Atazanavir sulfate (BMS-232632-05, CGP 73547 sulfate, Reyataz®)
• Atazanavir Bisulfate Salt
• Atazanavir Bisulfate Salt See A790051
• Atazanavir Bisulfate SaltSee A790051
• BMS 232632 sulfate
• BMS-232632 sulfate
• Dimethyl (3S,8S,9S,12S)-9-benzyl-3,12,di-tert-butyl-8-hydroxy-4,11-dioxo-6-(p-2-pyridylbenzyl)-2,5,6,10,13-pentaazatetradecanedioate sulfate (1:1)
• Methyl N-[(2S)-1-[[(2S,3S)-3-hydroxy-4-[[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-[(4-pyridin-2-ylphenyl)methyl]amino]-1-phenylbutan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]carbamat
• Reyataz
• Atazanavir (sulfate)
• Atazanavir sulfate [USAN]
• 4MT4VIE29P
• Reyataz (TN)
• 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, 1,14-dimethyl ester, (3S,8S,9S,12S)-, sulfate (1:1)
• ATAZANAVIR SULFATE [JAN]
• 3-AMINO-3-(3-BENZYLOXY-PHENYL)-PROPIONICACID
• Atazanavir so4
• CS-1890
• CHEBI:31243
• ATAZANAVIRI SULFAS [WHO-IP LATIN]
• MLS006010199
• 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, dimethyl ester, (3S,8S,9S,12S)-, sulfate (1:1) (salt)
• methyl N-[(2S)-1-[2-[(2S,3S)-2-hydroxy-3-[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-4-phenylbutyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate;sulfuric acid
• ATAZANAVIR SULFATE [MI]
• DTXCID801475397
• s1457
• D01276
• HY-17367A
• Atazanavir sulfate (JAN/USAN)
• ATAZANAVIR SO4 [VANDF]
• DTXSID401017206
• NSC 742546
• ATAZANAVIR SULFATE (USP-RS)
• SW220258-1
• ATAZANAVIR SULFATE [EP MONOGRAPH]
• 2,5,6,10,13-Pentaazatetradecanedioic acid, 3-12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((-4-(2-pyridinyl)phenyl)methyl)-, dimethyl ester, (3S,8S,9S,12S)-, sulfate (1:1) (salt)
• 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-, dimethyl ester, (3S,8S,9S,12S)-, sulfate (1:1) (salt)
• 229975-97-7
• ATAZANAVIR SULFATE [WHO-DD]
• ATAZANAVIR SULFATE COMPONENT OF EVOTAZ
• UNII-4MT4VIE29P
• SMR002544693
• J-014934
• methyl ((5S,10S,11S,14S)-11-benzyl-5-(tert-butyl)-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-(4-(pyridin-2-yl)benzyl)-2-oxa-4,7,8,12-tetraazahexadecan-14-yl)carbamate sulfate
• AKOS016000176
• Q27114238
• ATAZANAVIR SULFATE [MART.]
• MLS003915641
• BMS-232632-05, Reyataz
• AS-14954
• BMS-232632-05
• 229975-97-7 (sulfate)
• ATAZANAVIR SULFATE (MART.)
• ATAZANAVIR SULFATE [WHO-IP]
• EX-A4010
• SCHEMBL341700
• Dimethyl (3S,8S,9S,12S)-9-benzyl-3,12,di-tert-butyl-8-hydroxy-4,11-dioxo-6-(p-2-pyridylbenzyl)-2,5,6,10,13-pentaazatetradecanedioate, sulfate (1:1) (salt)
• ATAZANAVIR SULFATE (EP MONOGRAPH)
• ATAZANAVIR SULFATE [USP-RS]
• DQSGVVGOPRWTKI-QVFAWCHISA-N
• ATAZANAVIR SULFATE [ORANGE BOOK]
• CCG-270493
• A816475
• ATAZANAVIR SULPHATE [EMA EPAR]
• AMY36999
• CHEMBL1200678
• EVOTAZ COMPONENT ATAZANAVIR SULFATE
• Atazanaviri sulfas
• MFCD08067748
• Atazor
• NSC-742546
• methyl N-[(1S)-1-[[(1S,2S)-1-benzyl-2-hydroxy-3-[[[(2S)-2-(methoxycarbonylamino)-3,3-dimethyl-butanoyl]amino]-[(4-phenylphenyl)methyl]amino]propyl]carbamoyl]-2,2-dimethyl-propyl]carbamate; sulfuric acid;Atazanavir sulfate
• Methyl [(5S,10S,11S,14S)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-[[4-(pyridin-2-yl)phenyl]methyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl]carbamate sulfate
• Atazanavir Sulfate [USP MONOGRAPH]
• DA-61286
• A3411
• SBI-0654095.0001
• Atazanavir sulfate

• MDL： MFCD08067748
• Inchi： 1S/C38H52N6O7.H2O4S/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28;1-5(2,3)4/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47);(H2,1,2,3,4)/t29-,30-,31+,32+;/m0./s1
• InChI Key： DQSGVVGOPRWTKI-QVFAWCHISA-N
• SMILES： S(=O)(=O)(O)O.O[C@@H](CN(CC1C=CC(C2C=CC=CN=2)=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O

Computed Properties

• Exact Mass: 802.35700
• Monoisotopic Mass: 802.357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 56
• Rotatable Bond Count: 18
• Complexity: 1190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 254

Experimental Properties

• Density: 1.164
• Melting Point: 195-209°C
• Boiling Point: 995.5 °C at 760 mmHg
• Flash Point: 555.8 °C
• PSA: 254.20000
• LogP: 6.20320
• Specific Rotation: -46.1° (c=1, 1:1 MeOH/H2O, pH 2.6)

Atazanavir sulfate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Atazanavir sulfate

Atazanavir Sulfate (CAS No. 229975-97-7): A Comprehensive Overview

Atazanavir sulfate (CAS No. 229975-97-7) is a potent antiretroviral medication that belongs to the class of protease inhibitors. It is widely used in the treatment of HIV infection, particularly in combination with other antiretroviral drugs to form highly active antiretroviral therapy (HAART). This compound has gained significant attention in the medical and pharmaceutical communities due to its efficacy and safety profile.

Chemical Structure and Properties: Atazanavir sulfate is a white to off-white powder with the molecular formula C34H38N6O4S·H2SO4. Its molecular weight is 708.86 g/mol. The compound is highly soluble in water and has a pKa of approximately 8.3, which contributes to its stability and bioavailability. The chemical structure of atazanavir sulfate includes a complex arrangement of aromatic rings, amine groups, and sulfonamide functionalities, which are crucial for its pharmacological activity.

Mechanism of Action: Atazanavir sulfate exerts its antiretroviral effects by inhibiting the HIV-1 protease enzyme, which is essential for the maturation of viral particles. By blocking this enzyme, atazanavir prevents the cleavage of viral polyproteins into functional units, thereby disrupting the viral replication cycle. This mechanism makes atazanavir an effective component in HAART regimens, helping to reduce viral load and improve immune function in HIV-positive patients.

Clinical Applications: Atazanavir sulfate is primarily used in the treatment of HIV infection, particularly in combination with other antiretroviral drugs such as ritonavir, which can enhance its pharmacokinetic properties. Clinical trials have demonstrated that atazanavir sulfate is effective in reducing HIV RNA levels and increasing CD4+ T cell counts. Additionally, it has shown favorable safety and tolerability profiles compared to other protease inhibitors, with fewer side effects such as hyperlipidemia and insulin resistance.

Pharmacokinetics: The pharmacokinetics of atazanavir sulfate have been extensively studied. It is rapidly absorbed after oral administration, with a bioavailability of approximately 60%. The drug reaches peak plasma concentrations within 2 to 3 hours and has a half-life of about 6 to 8 hours. Co-administration with ritonavir can significantly increase the plasma concentrations of atazanavir, extending its half-life to around 10 hours. This pharmacokinetic enhancement allows for once-daily dosing, improving patient adherence to treatment regimens.

Side Effects and Safety Profile: While generally well-tolerated, atazanavir sulfate can cause some side effects. Common adverse reactions include nausea, headache, diarrhea, and jaundice (due to increased bilirubin levels). More serious but rare side effects include hepatotoxicity and allergic reactions. Regular monitoring of liver function tests and bilirubin levels is recommended for patients on atazanavir therapy.

Recent Research Developments: Recent studies have explored the potential benefits of atazanavir sulfate beyond its primary use in HIV treatment. For instance, research has investigated its role in reducing cardiovascular risk in HIV-positive patients by improving lipid profiles and reducing inflammation markers. Additionally, there is growing interest in using atazanavir as part of pre-exposure prophylaxis (PrEP) strategies to prevent HIV infection in high-risk populations.

Formulations and Administration: Atazanavir sulfate is available in various formulations, including capsules and oral solutions. The standard adult dose for treating HIV infection is 300 mg once daily when co-administered with ritonavir 100 mg once daily. For patients who cannot tolerate ritonavir or require an alternative regimen, higher doses of atazanavir (400 mg) may be used without ritonavir boosting.

Conclusion: Atazanavir sulfate (CAS No. 229975-97-7) remains a cornerstone medication in the management of HIV infection due to its potent antiretroviral activity and favorable safety profile. Ongoing research continues to explore new applications and optimization strategies for this important compound, further solidifying its role in modern antiretroviral therapy.